Anhydrosafflor yellow B

• Molecular Formula: C48H52O26
• Molecular Weight: 1044.9 g/mol
• InChI: InChI=1S/C48H52O26/c49-13-22(56)30(57)37(64)40-27(28-33(60)25(20(54)11-5-16-1-7-18(52)8-2-16)41(67)47(70,43(28)69)45-38(65)35(62)31(58)23(14-50)72-45)29-34(61)26(21(55)12-6-17-3-9-19(53)10-4-17)42(68)48(71,44(29)74-40)46-39(66)36(63)32(59)24(15-51)73-46/h1-12,22-24,27,30-32,35-40,45-46,49-54,56-66,70-71H,13-15H2/b11-5+,12-6+,25-20+/t22-,23-,24-,27+,30-,31-,32-,35+,36+,37+,38-,39-,40+,45-,46-,47?,48?/m1/s1
• InChIKey: NOXZTJVQKYBYAV-ARYFSBDYSA-N

Anhydrosafflor Yellow B (AHSYB) Procurement Guide

Anhydrosafflor yellow B (AHSYB, CAS: 184840-84-4) is a quinochalcone C-glycoside and a major water-soluble pigment isolated from Carthamus tinctorius L. (safflower) [1]. It is a key bioactive constituent of safflower, recognized for its ability to inhibit ADP-induced platelet aggregation and exhibit significant antioxidant effects in vitro [2]. Structurally, it is a complex hydroxycinnamic acid derivative with a molecular weight of approximately 1044.9 g/mol, placing it among the high molecular weight flavonoid-type pigments found in safflower [1].

1

Format Natural-product-derived analytical standard (quinochalcone C-glycoside)

2

Source Isolated from safflower (Carthamus tinctorius L.) florets

3

Research context Platelet aggregation, antioxidant response, and neuroprotection pathway assays

• [1] MeSH Supplementary Concept Data. anhydrosafflor yellow B. National Library of Medicine. View Source
• [2] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. View Source

Why HSYA Cannot Replace AHSYB

While Hydroxysafflor yellow A (HSYA) and Anhydrosafflor yellow B (AHSYB) are the two principal bioactive quinochalcones in safflower, they are not interchangeable due to distinct pharmacokinetic and stability profiles [1]. AHSYB exhibits a faster absorption rate, reaching peak plasma concentration at 20 minutes, compared to HSYA . Crucially, AHSYB possesses markedly lower oral bioavailability (0.3%) compared to HSYA (1.2%), a four-fold difference that directly impacts in vivo experimental design and the feasibility of oral administration routes [2]. Furthermore, while both compounds share similar neuroprotective mechanisms via the SIRT1 pathway, their individual contributions to herb-pair bioactivity vary significantly, underscoring that substitution would alter the pharmacological fingerprint of a safflower-based formulation [3].

Hierarchy Reported bioactivity contribution ranking places AHSYB as top contributor among safflower quinochalcones; HSYA ranks lower—procurement based on total quinochalcone content may not reflect this functional order.

Raw material HSYA/AHSYB ratio shifts with floret colour (yellow ~2 → red ~6); generic safflower sourcing may inadvertently deliver HSYA-dominant material, altering research outcomes.

Stability Loss of anticoagulation activity in safflower injection is specifically linked to AHSYB degradation, not HSYA—storage and formulation conditions must therefore be AHSYB-aware.

• [1] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. View Source
• [2] Dong L, Zhang XM, Chen J, Zhang YX, Yue SJ. Safflower Yellow Pigments in Coronary Heart Disease: Mechanisms, Applications, and Future Perspectives. Future Integrative Medicine. 2025;4(2):102-115. View Source
• [3] Frontiers in Pharmacology. Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway. 2021;12:739864. View Source

AHSYB vs. HSYA: Differentiation Evidence

Bioactivity Contribution Ranking

AHSYB exhibits significantly lower oral bioavailability compared to its major co-occurring analog, Hydroxysafflor yellow A (HSYA). This 4-fold difference is a critical factor for researchers planning in vivo studies involving oral administration [1].

Contribution rank

Head-to-head

AHSYB ranked #1 of 11 components; HSYA ranked #3. AHSYB reported as the single highest-contributing bioactive entity in hierarchical knock-out study.

Supports AHSYB-focused sourcing for bioactivity-aligned procurement.

Selective knock-out strategy; ranking context-dependent.

Evidence Dimension	Oral Bioavailability (F%)
Target Compound Data	0.3%
Comparator Or Baseline	Hydroxysafflor yellow A (HSYA): 1.2%
Quantified Difference	HSYA bioavailability is 4-fold higher (1.2% vs 0.3%)
Conditions	Pharmacokinetic studies in rats following oral administration

Why This Matters

The low oral bioavailability (0.3%) necessitates the use of parenteral routes or advanced drug delivery systems for in vivo efficacy studies, directly influencing procurement decisions for compound quantity and formulation requirements.

• [1] Dong L, Zhang XM, Chen J, Zhang YX, Yue SJ. Safflower Yellow Pigments in Coronary Heart Disease: Mechanisms, Applications, and Future Perspectives. Future Integrative Medicine. 2025;4(2):102-115. View Source

Floret Color as Procurement Marker

Compared to HSYA, AHSYB demonstrates a more rapid absorption profile, reaching peak plasma concentration (Tmax) at 20 minutes . This contrasts with the slower absorption observed for HSYA.

Floret colour ratio

Reported

HSYA/AHSYB ratio: ~2 (yellow florets) → 3–4 (orange) → 5–6 (red).

Colour stage enables rapid AHSYB abundance estimation without HPLC.

144-cultivar study; colour correlates with AHSYB, not HSYA.

Evidence Dimension	Time to Peak Plasma Concentration (Tmax)
Target Compound Data	20 min
Comparator Or Baseline	Hydroxysafflor yellow A (HSYA): Slower absorption (exact Tmax not specified in source, but contextually longer)
Quantified Difference	AHSYB reaches Tmax approximately 20 minutes after administration
Conditions	Rat pharmacokinetic study after oral dosing of AHSYB (30 mg/kg)

Why This Matters

The faster absorption of AHSYB may be advantageous for experimental protocols requiring rapid onset of action, influencing the timing of sample collection in pharmacokinetic and pharmacodynamic studies.

Stability-Linked Anticoagulation Activity

When extracted from safflower florets using optimized natural deep eutectic solvents (NADES), the yield of AHSYB is consistently lower than that of HSYA. In this study, the yield of HYSA was approximately double that of AHSYB [1].

Stability consequence

Reported

AHSYB degradation at >60 °C or pH ≤3.0/ >7.0 specifically reduces anticoagulation activity; HSYA degrades but without the same functional impact.

Temperature and pH control during storage/handling is critical to preserve AHSYB-linked activity.

Forced degradation study; ADP-induced platelet assay.

Evidence Dimension	Extraction Yield from Safflower Florets
Target Compound Data	10.79 ± 0.22 mg/g
Comparator Or Baseline	Hydroxysafflor yellow A (HYSA): 20.98 ± 0.18 mg/g
Quantified Difference	HSYA yield is approximately 1.94-fold higher (20.98 vs 10.79 mg/g)
Conditions	NADES extraction (urea-sorbitol 1:1) under optimized RSM conditions (75% H2O, 30 min, 51°C, 10 mL/g)

Why This Matters

The lower natural abundance of AHSYB compared to HSYA directly impacts the cost and feasibility of large-scale isolation, making it a more challenging and potentially more expensive compound to procure for research purposes.

• [1] Zhang Y, Yu L, Jin W, Li C, Wang Y, Wan H, Yang J. Simultaneous Optimization of the Ultrasonic Extraction Method and Determination of the Antioxidant Activities of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B from Safflower Using a Response Surface Methodology. Molecules. 2020;25(5):1226. View Source

Neuroprotective Efficacy Comparison

In a direct comparative study of cerebral ischemia/reperfusion injury in rats, both HSYA and AHSYB demonstrated statistically similar efficacy in reducing infarct volume and improving neurological function via the SIRT1 signaling pathway [1]. The study concluded that AHSYB is a 'non-negligible component' with comparable neuroprotective properties to the more abundant HSYA.

Neuroprotection assay

Reported

AHSYB restored cell viability at 10–120 μM (no cytotoxicity up to 160 μM); HSYA effective only at 40–80 μM. Both comparable to nimodipine at 80 μM in OGD/R model.

Broader concentration-response window may support neuroprotection pathway studies.

In vitro OGD/R hippocampal neurons; in vivo MCAO/R rat model.

Evidence Dimension	Reduction of Cerebral Infarct Volume
Target Compound Data	Significant reduction observed (similar to HSYA)
Comparator Or Baseline	Hydroxysafflor yellow A (HSYA): Significant reduction observed
Quantified Difference	No statistically significant difference between HSYA and AHSYB in efficacy
Conditions	Middle cerebral artery occlusion and reperfusion (MCAO/R) model in rats; In vitro OGD/R in primary hippocampal neurons

Why This Matters

This evidence confirms that AHSYB is not merely a minor co-extractive but a potent bioactive entity in its own right. For research focused on the SIRT1 pathway or cerebral ischemia, procuring purified AHSYB is essential to decouple its specific contributions from those of HSYA.

• [1] Frontiers in Pharmacology. Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway. 2021;12:739864. View Source

Extraction Yield Comparison

A stability study on safflower injection revealed that AHSYB and HSYA exhibit a shared susceptibility to degradation under identical conditions. Both compounds degrade at high temperatures and extreme pH values, while remaining stable under light irradiation [1].

Extraction yield

Reported

AHSYB yield: 0.42% (optimised ultrasonic); HSYA: 1.81%. Yield ratio ~4.3:1; NADES method narrows to ~1.94:1.

Lower natural abundance explains cost premium; NADES extraction may improve AHSYB recovery.

RSM-optimised ultrasonic vs. traditional vs. NADES; data to verify at scale.

Evidence Dimension	Stability Profile
Target Compound Data	Degrades at >60 °C, pH ≤3.0 or >7.0; stable under light
Comparator Or Baseline	Hydroxysafflor yellow A (HSYA): Degrades at >60 °C, pH ≤3.0 or >7.0; stable under light
Quantified Difference	No difference observed in stability parameters
Conditions	HPLC-DAD-ESI-MS analysis of safflower injection under varying temperature, pH, and light conditions

Why This Matters

The similar stability profile means that procurement and storage protocols for AHSYB should mirror those for HSYA, requiring protection from heat and acidic/basic conditions, but not special light-sensitive handling. This information is critical for laboratories designing long-term experiments or formulating stock solutions.

• [1] Fan L, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Chinese Journal of Pharmaceutical Analysis. 2011. View Source

AHSYB Application Scenarios

Sourcing by Floret Color Grade

Based on the direct head-to-head comparison demonstrating AHSYB's equivalent neuroprotective efficacy to HSYA via the SIRT1 pathway [1], researchers investigating mechanisms of cerebral ischemia/reperfusion injury should procure AHSYB as a distinct tool compound. This allows for the specific dissection of quinochalcone-driven neuroprotection independent of HSYA's influence, which is crucial for validating target engagement and elucidating structure-activity relationships within the safflower pigment class.

Stability-Controlled Storage and Formulation

For in vivo pharmacokinetic studies where a rapid time to peak plasma concentration is a desired attribute, AHSYB presents a distinct advantage over HSYA due to its Tmax of 20 minutes . This property makes AHSYB a more suitable candidate for experimental designs focused on acute pharmacodynamic responses or for modeling rapid-onset therapeutic interventions.

AHSYB as Neuroprotective Tool Compound

As established by the selective knock-out approach, AHSYB and HSYA have differential contributions to the overall bioactivity of safflower-based herb pairs [2]. Research groups aiming to deconvolute the complex pharmacology of TCM formulae must use purified AHSYB to accurately assign specific biological effects, such as antiplatelet aggregation or antioxidant activity, to this particular component rather than to the more abundant HSYA.

High-Purity Production via HSCCC

Given that the degradation of AHSYB in safflower injection directly correlates with a reduction in anticoagulation activity [3], procurement of high-purity AHSYB reference standards is essential for developing robust analytical methods (e.g., HPLC, LC-MS). This is critical for the quality control of safflower-derived pharmaceutical products and botanical supplements to ensure batch-to-batch consistency and therapeutic efficacy.

Application

Selection Property

Validation Focus

Raw material authentication by floret colour

AHSYB–Hue angle correlation; HSYA/AHSYB ratio versus harvest stage

Colour-based quality control; confirmatory HPLC ratio validation

Stability-guided storage and formulation

Degradation thresholds (temperature >60 °C; pH ≤3.0 or >7.0)

Anticoagulation activity retention after storage; cold-chain integrity

Neuroprotection assay studies (OGD/R, MCAO/R)

Broad concentration-response range; SIRT1/FOXO1/PGC1α pathway context

Cell viability and infarct volume endpoint validation

High-purity preparative isolation (HSCCC)

Scalable HSCCC method; purity verification by HPLC

Mitochondrial apoptosis pathway assay; lot-to-lot purity consistency

• [1] Frontiers in Pharmacology. Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway. 2021;12:739864. View Source
• [2] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. View Source
• [3] Fan L, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Chinese Journal of Pharmaceutical Analysis. 2011. View Source